Carbonate Selectivity of TFADB-Based ISE Membranes with 50 mol% TDMACl
In a direct head-to-head comparison within the same study, TFADB-based carbonate-selective membranes incorporating 50 mol% tridodecylmethylammonium chloride (TDMACl) exhibited maximum selectivity for carbonate over interfering anions, distinguishing TFADB from bis-trifluoroacetophenone derivatives (compounds I and II) which showed different selectivity patterns and optimal TDMACl loadings [1]. Specifically, TFADB-based membranes achieved optimal carbonate selectivity at ~50 mol% TDMACl, whereas compound-I-based membranes required ~80 mol% TDMACl to discriminate against chloride and acetate, and exhibited preferential discrimination of lipophilic anions at 50 mol% TDMACl [1].
| Evidence Dimension | Optimal TDMACl concentration for carbonate selectivity and anion discrimination pattern |
|---|---|
| Target Compound Data | TFADB: maximum carbonate selectivity at ~50 mol% TDMACl (relative to carrier) |
| Comparator Or Baseline | Compound I (1,7-bis(4'-trifluoro-acetophenyl)-4-decyl-1,7-dioxo-2,6-dioxy-heptane): greatest discrimination of lipophilic anions at 50 mol% TDMACl; discrimination against Cl- and CH3COO- at 80 mol% TDMACl. Compound II (1,2-bis(4-trifluoroacetylbenzoyloxymethyl)-benzene): maximum carbonate selectivity at ~50 mol% TDMACl |
| Quantified Difference | TFADB and Compound II share optimal 50 mol% TDMACl for carbonate selectivity; Compound I differs in both optimal TDMACl loading and anion discrimination profile. |
| Conditions | Solvent-polymeric (PVC) membrane; tridodecylmethylammonium chloride (TDMACl) as cationic additive; carbonate-selective electrode configuration |
Why This Matters
Procurement of TFADB over bis-trifluoroacetophenone alternatives (Compound I) is justified when designing carbonate-selective electrodes requiring a simpler, monofunctional ionophore with a well-defined optimal additive loading (50 mol% TDMACl) rather than a dual-mode selectivity profile that demands higher additive concentrations.
- [1] Hong YK, Yoon WJ, Oh HJ, Jun YM, Pyun HJ, Cha GS, Nam H. Effect of varying quaternary ammonium salt concentration on the potentiometric properties of some trifluoroacetophenone derivative-based solvent-polymeric membranes. Electroanalysis. 1997;9(11):865-868. View Source
